Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A808517J

Abstract

Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-FluorTM) is effective for the conversion of alcohols to alkyl fluorides, aldehydes/ketones to the corresponding gem-difluorides and also for the transformation of carboxylic acids to their trifluoromethyl derivatives; it is a less thermally sensitive, broader-spectrum alternative to the traditional dialkylaminosulfur trifluoride (DAST) deoxofluorination reagents.

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